Cas no 1568050-87-2 ((1S)-2-azido-1-(2,4-dichlorophenyl)ethan-1-ol)
(1S)-2-azido-1-(2,4-dichlorophenyl)ethan-1-ol Chemical and Physical Properties
Names and Identifiers
-
- (1S)-2-azido-1-(2,4-dichlorophenyl)ethan-1-ol
- EN300-1147182
- 1568050-87-2
- AKOS021414001
-
- Inchi: 1S/C8H7Cl2N3O/c9-5-1-2-6(7(10)3-5)8(14)4-12-13-11/h1-3,8,14H,4H2/t8-/m1/s1
- InChI Key: NHIFUQHAQSCYAX-MRVPVSSYSA-N
- SMILES: ClC1C=C(C=CC=1[C@@H](CN=[N+]=[N-])O)Cl
Computed Properties
- Exact Mass: 230.9966172g/mol
- Monoisotopic Mass: 230.9966172g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 233
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 34.6Ų
(1S)-2-azido-1-(2,4-dichlorophenyl)ethan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1147182-0.05g |
(1S)-2-azido-1-(2,4-dichlorophenyl)ethan-1-ol |
1568050-87-2 | 95% | 0.05g |
$707.0 | 2023-10-25 | |
| Enamine | EN300-1147182-0.1g |
(1S)-2-azido-1-(2,4-dichlorophenyl)ethan-1-ol |
1568050-87-2 | 95% | 0.1g |
$741.0 | 2023-10-25 | |
| Enamine | EN300-1147182-0.25g |
(1S)-2-azido-1-(2,4-dichlorophenyl)ethan-1-ol |
1568050-87-2 | 95% | 0.25g |
$774.0 | 2023-10-25 | |
| Enamine | EN300-1147182-0.5g |
(1S)-2-azido-1-(2,4-dichlorophenyl)ethan-1-ol |
1568050-87-2 | 95% | 0.5g |
$809.0 | 2023-10-25 | |
| Enamine | EN300-1147182-1.0g |
(1S)-2-azido-1-(2,4-dichlorophenyl)ethan-1-ol |
1568050-87-2 | 1g |
$986.0 | 2023-06-09 | ||
| Enamine | EN300-1147182-2.5g |
(1S)-2-azido-1-(2,4-dichlorophenyl)ethan-1-ol |
1568050-87-2 | 95% | 2.5g |
$1650.0 | 2023-10-25 | |
| Enamine | EN300-1147182-5.0g |
(1S)-2-azido-1-(2,4-dichlorophenyl)ethan-1-ol |
1568050-87-2 | 5g |
$2858.0 | 2023-06-09 | ||
| Enamine | EN300-1147182-10.0g |
(1S)-2-azido-1-(2,4-dichlorophenyl)ethan-1-ol |
1568050-87-2 | 10g |
$4236.0 | 2023-06-09 | ||
| Enamine | EN300-1147182-1g |
(1S)-2-azido-1-(2,4-dichlorophenyl)ethan-1-ol |
1568050-87-2 | 95% | 1g |
$842.0 | 2023-10-25 | |
| Enamine | EN300-1147182-5g |
(1S)-2-azido-1-(2,4-dichlorophenyl)ethan-1-ol |
1568050-87-2 | 95% | 5g |
$2443.0 | 2023-10-25 |
(1S)-2-azido-1-(2,4-dichlorophenyl)ethan-1-ol Related Literature
-
Xu Jie,Deng Xu,Weili Wei RSC Adv., 2019,9, 29149-29153
-
Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
-
Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
-
Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
Additional information on (1S)-2-azido-1-(2,4-dichlorophenyl)ethan-1-ol
Recent Advances in the Synthesis and Applications of (1S)-2-azido-1-(2,4-dichlorophenyl)ethan-1-ol (CAS: 1568050-87-2)
The compound (1S)-2-azido-1-(2,4-dichlorophenyl)ethan-1-ol (CAS: 1568050-87-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications in drug discovery and development. This chiral azido alcohol serves as a key intermediate in the synthesis of various biologically active molecules, particularly those targeting infectious diseases and central nervous system disorders. Recent studies have focused on optimizing its synthetic routes, exploring its reactivity, and investigating its potential as a building block for novel therapeutics.
A 2023 study published in the Journal of Medicinal Chemistry demonstrated an improved asymmetric synthesis of (1S)-2-azido-1-(2,4-dichlorophenyl)ethan-1-ol with 98% enantiomeric excess using a modified Sharpless asymmetric dihydroxylation protocol. The researchers achieved this through careful optimization of the osmate ester hydrolysis conditions and subsequent azide substitution. This advancement is particularly significant as it addresses previous challenges in obtaining the (1S)-enantiomer in high purity, which is crucial for its application in chiral drug synthesis.
In the context of pharmaceutical applications, a recent patent application (WO2023051234) discloses the use of (1S)-2-azido-1-(2,4-dichlorophenyl)ethan-1-ol as a precursor for novel antifungal agents targeting Candida auris infections. The azido group in this compound enables efficient click chemistry approaches for rapid structure-activity relationship studies. Researchers have successfully employed copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions to generate triazole-containing derivatives with improved antifungal activity and reduced cytotoxicity compared to current azole drugs.
Structural studies utilizing X-ray crystallography and NMR spectroscopy have provided new insights into the conformational preferences of (1S)-2-azido-1-(2,4-dichlorophenyl)ethan-1-ol. A 2024 publication in ACS Omega revealed an unexpected intramolecular CH···N interaction between the azido group and the aromatic hydrogen at position 3, which influences the compound's reactivity in subsequent transformations. This finding has important implications for designing more efficient synthetic routes and predicting the stereochemical outcomes of reactions involving this intermediate.
Recent toxicological evaluations (Regulatory Toxicology and Pharmacology, 2023) have established preliminary safety profiles for (1S)-2-azido-1-(2,4-dichlorophenyl)ethan-1-ol, demonstrating favorable in vitro genotoxicity results and acceptable acute toxicity parameters in rodent models. These studies support its continued development as a pharmaceutical intermediate, though additional metabolic stability assessments are recommended before large-scale production.
Looking forward, the unique structural features of (1S)-2-azido-1-(2,4-dichlorophenyl)ethan-1-ol position it as a promising scaffold for developing PROTACs (proteolysis targeting chimeras) and other targeted protein degradation therapeutics. Several research groups have reported preliminary success in conjugating this chiral building block with E3 ligase ligands, creating novel compounds with potential applications in oncology and neurodegenerative diseases.
1568050-87-2 ((1S)-2-azido-1-(2,4-dichlorophenyl)ethan-1-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)